Cas no 769908-13-6 ((3R,5R,6E)-Pitavastatin)

• Product Name: (3R,5R,6E)-Pitavastatin
• CAS No: 769908-13-6
• MF: C₂₅H₂₄FNO₄
• MW: 421.460770606995
• CID: 1090293
• PubChem ID: 9845091
• Update Time: 2025-04-20

(3R,5R,6E)-Pitavastatin Chemical and Physical Properties

Names and Identifiers

• (3R,5R,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
• (E,3R,5R)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid
• monocalcium mono((3R,5R,E)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate)
• Pitavastatin Impurity 19
• DTXSID40431733
• SCHEMBL2878734
• (3R,5R,E)-7-(2-Cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoicacid
• 769908-13-6
• (3R,5R,6E)-7-[2-CYCLOPROPYL-4-(4-FLUOROPHENYL)-3-QUINOLINYL]-3,5-DIHYDROXY-6-HEPTENOIC ACID
• (3R,5R,6E)-Pitavastatin

• Inchi： 1S/C25H24FNO4/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-18(28)13-19(29)14-23(30)31/h1-4,7-12,16,18-19,28-29H,5-6,13-14H2,(H,30,31)/b12-11+/t18-,19+/m0/s1
• InChI Key： VGYFMXBACGZSIL-FUTHQCHMSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/[C@@H](C[C@H](CC(=O)O)O)O)C1CC1

Computed Properties

• Exact Mass: 421.16902
• Monoisotopic Mass: 421.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Density: 1.352
• PSA: 90.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines